Cas no 34593-47-0 (Benzenemethanol, 4-[(3-methyl-2-butenyl)oxy]-)

• Product Name: Benzenemethanol, 4-[(3-methyl-2-butenyl)oxy]-
• CAS No: 34593-47-0
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD11149420
• CID: 1464678
• PubChem ID: 28561466
• Update Time: 2025-06-27

Benzenemethanol, 4-[(3-methyl-2-butenyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-[(3-methyl-2-butenyl)oxy]-
• AS-77949
• 4-[(3-Methyl-2-buten-1-yl)oxy]benzenemethanol
• [4-(3-Methylbut-2-enoxy)phenyl]methanol
• 34593-47-0
• (4-((3-Methylbut-2-en-1-yl)oxy)phenyl)methanol
• SCHEMBL11570459
• AKOS000249489
• starbld0008552
• {4-[(3-METHYLBUT-2-EN-1-YL)OXY]PHENYLMETHANOL
• D94427

• MDL： MFCD11149420
• Inchi： 1S/C12H16O2/c1-10(2)7-8-14-12-5-3-11(9-13)4-6-12/h3-7,13H,8-9H2,1-2H3
• InChI Key： ZUQPPOJQDWBDPS-UHFFFAOYSA-N
• SMILES： O(C/C=C(\C)/C)C1C=CC(CO)=CC=1

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Additional information on Benzenemethanol, 4-[(3-methyl-2-butenyl)oxy]-

Recent Advances in the Study of Benzenemethanol, 4-[(3-methyl-2-butenyl)oxy]- (CAS: 34593-47-0): A Comprehensive Research Brief

Benzenemethanol, 4-[(3-methyl-2-butenyl)oxy]- (CAS: 34593-47-0) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique molecular structure, has been the subject of recent studies aimed at exploring its pharmacological properties, synthetic pathways, and potential uses in drug development. This research brief provides an overview of the latest findings related to this compound, highlighting its significance in the context of modern medicinal chemistry.

Recent studies have focused on the synthesis and optimization of Benzenemethanol, 4-[(3-methyl-2-butenyl)oxy]- to enhance its bioavailability and efficacy. Researchers have employed advanced synthetic techniques, including catalytic asymmetric synthesis and green chemistry approaches, to produce the compound with high purity and yield. These efforts are crucial for ensuring the compound's suitability for further pharmacological testing and potential clinical applications. The synthetic pathways have been meticulously documented, providing a foundation for scalable production.

Pharmacological investigations have revealed promising biological activities associated with Benzenemethanol, 4-[(3-methyl-2-butenyl)oxy]-. In vitro and in vivo studies have demonstrated its potential as an anti-inflammatory and antimicrobial agent. For instance, the compound has shown inhibitory effects on key inflammatory markers such as TNF-α and IL-6, suggesting its utility in treating inflammatory disorders. Additionally, its antimicrobial activity against a range of pathogenic bacteria and fungi positions it as a candidate for developing new antimicrobial therapies. These findings are supported by robust experimental data, including dose-response curves and mechanistic studies.

The molecular mechanisms underlying the biological effects of Benzenemethanol, 4-[(3-methyl-2-butenyl)oxy]- have also been explored. Computational modeling and molecular docking studies have identified potential binding interactions with target proteins, such as cyclooxygenase-2 (COX-2) and bacterial cell wall synthesis enzymes. These insights provide a theoretical basis for the compound's observed pharmacological effects and offer avenues for further structure-activity relationship (SAR) studies to optimize its therapeutic potential.

Despite these advancements, challenges remain in the development of Benzenemethanol, 4-[(3-methyl-2-butenyl)oxy]- as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed through comprehensive preclinical studies. Recent research has begun to tackle these challenges, with preliminary toxicity studies indicating a favorable safety profile at therapeutic doses. However, further investigations are required to fully assess the compound's pharmacokinetics and pharmacodynamics in more complex biological systems.

In conclusion, Benzenemethanol, 4-[(3-methyl-2-butenyl)oxy]- (CAS: 34593-47-0) represents a promising candidate for drug development, with demonstrated biological activities and a growing body of research supporting its potential applications. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluation will be essential to translate these findings into clinically relevant therapies. This research brief underscores the importance of ongoing investigation into this compound and its derivatives, which may hold the key to addressing unmet medical needs in inflammation and infectious diseases.